N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(3-chloro-4-methoxyphenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H15ClN2O4/c1-22-13-7-6-11(8-12(13)18)9-19-20-17(21)16-10-23-14-4-2-3-5-15(14)24-16/h2-9,16H,10H2,1H3,(H,20,21)/b19-9+
• InChI Key: BQJZVWBLEGWKSF-DJKKODMXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2COC3=CC=CC=C3O2)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2COC3=CC=CC=C3O2)Cl
• Molecular Formula: C17H15ClN2O4
• Molecular Weight: 346.8 g/mol

Description

N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as CLMB or compound 1, is a novel compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood. However, studies have suggested that N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide may exert its effects through the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. Additionally, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide may also modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. Additionally, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to modulate the expression of various genes involved in these processes. Furthermore, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to exhibit low toxicity in vitro and in vivo, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is its potential in various fields of scientific research, including cancer treatment, neuroprotection, and antimicrobial activity. Additionally, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to exhibit low toxicity in vitro and in vivo, making it a promising candidate for further development. However, one of the limitations of N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is its limited solubility in water, which may hinder its use in certain experiments.

Future Directions

There are several future directions for the development of N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Additionally, further studies are needed to investigate its potential in other fields of scientific research, such as cardiovascular disease and diabetes. Furthermore, the development of more soluble derivatives of N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide may increase its potential for use in various experiments. Overall, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide shows great potential as a novel compound for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized through a multistep process involving the reaction of 3-chloro-4-methoxybenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR, IR, and MS.

Scientific Research Applications

N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has shown potential in various fields of scientific research, including cancer treatment, neuroprotection, and antimicrobial activity. In cancer treatment, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to protect neurons against oxidative stress and reduce neuroinflammation. In antimicrobial activity, N'-(3-chloro-4-methoxybenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to exhibit potent antibacterial and antifungal activity against various strains of bacteria and fungi.